5-(Azidomethyl)-2,2-dimethyltetrahydrofuran

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 5-(azidomethyl)-2,2-dimethyloxolane
• InChI: InChI=1S/C7H13N3O/c1-7(2)4-3-6(11-7)5-9-10-8/h6H,3-5H2,1-2H3
• InChI Key: KXZCFNXWFCMVOG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(O1)CN=[N+]=[N-])C

Description

5-(Azidomethyl)-2,2-dimethyltetrahydrofuran is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(Bromomethyl)-2,2-dimethyltetrahydrofuran (36 g, 186 mmol) in DMF (300 ml) was treated with solid sodium azide (12.73 g, 196 mmol) and heated at 90° C. for 4 hrs. The mixture was allowed to cool to RT and partitioned between water (1.5 l) and ether (2×500 ml). The ether layer was separated and washed with (0.5M) LiCl (500 ml), dried MgSO4, filtered and evaporated to afford the title compound;